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Compound of Interest

Compound Name: substance R

Cat. No.: B1172652 Get Quote

Disclaimer: The following information is for a hypothetical "Substance R" and is provided as an

illustrative example of proper chemical disposal procedures. Always refer to the specific Safety

Data Sheet (SDS) and your institution's environmental health and safety (EHS) guidelines for

the actual chemicals you handle.

This guide provides essential safety and logistical information for the proper disposal of

"Substance R," a hypothetical hazardous chemical. Adherence to these procedures is critical

for ensuring personnel safety and environmental compliance.

Substance R: Properties and Hazards
"Substance R" is a volatile, flammable, and toxic organic solvent commonly used in

developmental research laboratories. Its key properties and hazards are summarized below.
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Property Value Hazard Classification

Physical State Liquid -

Appearance Colorless -

Odor Pungent, sweet -

Flash Point -5 °C (23 °F) Flammable Liquid (Cat 2)

Boiling Point 56 °C (133 °F) -

Acute Toxicity (Oral) LD50: 300 mg/kg (rat) Toxic if swallowed

Specific Target Organ Toxicity

(Single Exposure)

May cause drowsiness or

dizziness
Category 3

Aquatic Toxicity LC50: 15 mg/L (96 hours, fish)
Hazardous to the aquatic

environment

Disposal Workflow for Substance R
The following diagram outlines the decision-making process and steps for the proper disposal

of Substance R.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1172652?utm_src=pdf-body
https://www.benchchem.com/product/b1172652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Substance R Waste Generated

Is original container empty?

Triple rinse container with a suitable solvent (e.g., acetone)

Yes

Is waste mixed with other chemicals?

No

Collect rinsate as hazardous waste

Dispose of rinsed container as non-hazardous waste (check local regulations)

Segregate Substance R waste from incompatible materials

No

Label waste container with:
- 'Hazardous Waste'

- 'Substance R'
- Hazard pictograms (flammable, toxic)

- Accumulation start date

Yes (Consult EHS for proper labeling of mixed waste)

Store in a designated, well-ventilated satellite accumulation area

Request waste pickup from EHS within 90 days of accumulation start date

End: Waste Transferred to EHS

Click to download full resolution via product page

Caption: Disposal workflow for Substance R.
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Detailed Disposal Protocol
The following step-by-step protocol must be followed for the safe disposal of Substance R.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including:

Nitrile gloves

Safety goggles

Flame-resistant lab coat

2. Waste Collection:

Collect all waste containing Substance R, including contaminated materials (e.g., pipette

tips, paper towels), in a designated and compatible hazardous waste container.

The container must be made of a material that is resistant to Substance R and has a

secure, tight-fitting lid.

3. Labeling:

Immediately label the waste container with the following information:

The words "Hazardous Waste"

The name "Substance R"

The appropriate hazard pictograms (flammable, toxic)

The date when waste was first added to the container (accumulation start date)

4. Segregation and Storage:

Store the Substance R waste container in a designated satellite accumulation area.

Ensure the storage area is well-ventilated and away from sources of ignition.
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Do not store Substance R waste with incompatible materials, such as strong oxidizing

agents.

5. Container Management:

Keep the waste container closed at all times, except when adding waste.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

6. Request for Disposal:

Once the container is full or within 90 days of the accumulation start date (whichever comes

first), arrange for disposal through your institution's Environmental Health and Safety (EHS)

department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

7. Emergency Procedures:

In case of a spill, immediately alert others in the area and evacuate if necessary.

If trained and it is safe to do so, contain the spill using a chemical spill kit with appropriate

absorbent materials.

Report all spills to your supervisor and EHS, regardless of size.

To cite this document: BenchChem. [Proper Disposal Procedures for Substance R: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172652#substance-r-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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